2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide

• IUPAC Name: N'-[(E)-(4-methoxyphenyl)methylideneamino]-N-(1-phenylethyl)oxamide
• InChI: InChI=1S/C18H19N3O3/c1-13(15-6-4-3-5-7-15)20-17(22)18(23)21-19-12-14-8-10-16(24-2)11-9-14/h3-13H,1-2H3,(H,20,22)(H,21,23)/b19-12+
• InChI Key: UZJAAKOLYLYBKM-XDHOZWIPSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NN=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)OC
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide, also known as MBHA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MBHA is a synthetic compound that was first synthesized in the early 2000s. Since then, several studies have been conducted to explore its properties and potential applications.

Scientific Research Applications

2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. Several studies have been conducted to explore the potential therapeutic applications of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide. For instance, 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has also been shown to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide is not fully understood. However, several studies have suggested that 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide exerts its anti-tumor activity by inducing apoptosis in cancer cells. Apoptosis is a process of programmed cell death that occurs naturally in the body. 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to exhibit several biochemical and physiological effects. For instance, 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has also been shown to exhibit anti-inflammatory and anti-oxidant properties. Additionally, 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to exhibit low toxicity towards normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide is its relatively simple synthesis method, which can be carried out in a laboratory setting. Additionally, 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to exhibit low toxicity towards normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide. One potential direction is the development of novel derivatives of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide and its potential applications in the treatment of various diseases. Finally, studies are needed to evaluate the safety and efficacy of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide in vivo.
Conclusion:
In conclusion, 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide has been shown to exhibit anti-tumor activity, anti-inflammatory and anti-oxidant properties, and low toxicity towards normal cells. While there are limitations to its use, such as limited solubility in water, the potential applications of 2-[2-(4-methoxybenzylidene)hydrazino]-2-oxo-N-(1-phenylethyl)acetamide in the treatment of various diseases make it an interesting compound for further research.